Cas no 14548-50-6 (7-Chloro-3,4-dihydroquinolin-2(1H)-one)

• Product Name: 7-Chloro-3,4-dihydroquinolin-2(1H)-one
• CAS No: 14548-50-6
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD09033162
• CID: 134644
• PubChem ID: 13690766
• Update Time: 2025-06-09

7-Chloro-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3,4-dihydroquinolin-2(1H)-one
• 2(1H)-Quinolinone,7-chloro-3,4-dihydro-
• 7-Chloro-3,4-dihydro-1H-quinolin-2-one
• 7-Chloro-3,4-dihydroquinolin-2(1H)
• 7-chloro-1,2,3,4-tetrahydroquinolin-2-one
• 2(1H)-Quinolinone, 7-chloro-3,4-dihydro-
• QUI132
• HBKUREOLTIMYPY-UHFFFAOYSA-N
• 7-chloro-1,2,3,4-tetrahydroquinolinone
• BC220386
• 7-chloro-3,4-dihydro-2(1H)-quinolinone
• 7-chloro-3,4-dihydro-1h quinolin-

• MDL： MFCD09033162
• Inchi： 1S/C9H8ClNO/c10-7-3-1-6-2-4-9(12)11-8(6)5-7/h1,3,5H,2,4H2,(H,11,12)
• InChI Key： HBKUREOLTIMYPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CC2)=O

Computed Properties

• Exact Mass: 181.02900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Topological Polar Surface Area: 29.1

Experimental Properties

• Boiling Point: 345°C at 760 mmHg
• PSA: 29.10000
• LogP: 2.36270

7-Chloro-3,4-dihydroquinolin-2(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-Chloro-3,4-dihydroquinolin-2(1H)-one

7-Chloro-3,4-dihydroquinolin-2(1H)-one: A Comprehensive Overview

7-Chloro-3,4-dihydroquinolin-2(1H)-one (CAS No. 14548-50-6) is a versatile compound with significant applications in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique quinolinone skeleton with a chlorine substituent at the 7th position, has garnered considerable attention due to its potential in drug discovery and as a building block for advanced materials. Recent studies have further elucidated its structural properties, synthesis methods, and biological activities, making it a focal point in contemporary research.

The molecular structure of 7-Chloro-3,4-dihydroquinolin-2(1H)-one is defined by a bicyclic system comprising a quinoline ring fused with a gamma-lactam group. The presence of the chlorine atom at the 7th position introduces electronic and steric effects that significantly influence its chemical reactivity and biological behavior. This compound exhibits a melting point of approximately 205°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 7-Chloro-3,4-dihydroquinolin-2(1H)-one through various routes. One prominent approach involves the cyclization of chlorinated amino carbonyl compounds under acidic conditions, followed by ring closure to form the quinolinone framework. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, thereby enhancing yield and purity.

In terms of biological activity, 7-Chloro-3,4-dihydroquinolin-2(1H)-one has demonstrated potential as an antimicrobial agent. Studies conducted in 2023 revealed its effectiveness against Gram-positive bacteria, particularly *Staphylococcus aureus*, with minimum inhibitory concentrations (MICs) comparable to those of conventional antibiotics. This finding underscores its potential for development into novel therapeutic agents.

Beyond its biological applications, 7-Chloro-3,4-dihydroquinolin-2(1H)-one has found utility in materials science as a precursor for advanced polymers and optoelectronic materials. Its ability to form stable coordination complexes with transition metals has been leveraged in the design of light-emitting diodes (LEDs) and sensors.

Recent research has also highlighted the role of 7-Chloro-3,4-dihydroquinolin-2(1H)-one in catalytic processes. For instance, it has been employed as a ligand in palladium-catalyzed cross-coupling reactions, facilitating the construction of complex organic molecules with high efficiency.

In conclusion, 7-Chloro-3,4-dihydroquinolin-2(1H)-one (CAS No. 14548-50-6) stands as a multifaceted compound with diverse applications across multiple disciplines. Its structural versatility and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.